Cas no 100644-05-1 (2H-Indol-2-one,1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-)

100644-05-1 structure
Product name:2H-Indol-2-one,1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-
CAS No:100644-05-1
MF:C13H13N3O2
MW:243.261222600937
CID:1127053
2H-Indol-2-one,1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Indol-2-one,1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-
- 2H-Indol-2-one, 1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-
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- Inchi: 1S/C13H13N3O2/c1-7-9-6-8(2-3-11(9)14-13(7)18)10-4-5-12(17)16-15-10/h2-3,6-7H,4-5H2,1H3,(H,14,18)(H,16,17)
- InChI Key: AGTDATSUTLSEGR-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(C3=NNC(=O)CC3)C=C2)C(C)C1=O
Computed Properties
- Exact Mass: 243.10089
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- PSA: 70.56
- pka: 13.56±0.40(Predicted)
2H-Indol-2-one,1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)- Related Literature
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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3. Book reviews
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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